Cas no 63770-48-9 (3-Methyl-5-nitrobenzodisoxazole)

• Product Name: 3-Methyl-5-nitrobenzodisoxazole
• CAS No: 63770-48-9
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 500154
• PubChem ID: 12411318
• Update Time: 2025-04-19

3-Methyl-5-nitrobenzodisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-nitrobenzo[d]isoxazole
• 1,2-Benzisoxazole,3-methyl-5-nitro-
• 3-methyl-5-nitro-1,2-benzoxazole
• AK113436
• CTK8J7659
• KB-236614
• SureCN7461998
• D78623
• AKOS006286378
• 1,2-Benzisoxazole, 3-methyl-5-nitro-
• A868039
• PQLIRZDJBWDLOU-UHFFFAOYSA-N
• DTXSID40497016
• SCHEMBL7461998
• 63770-48-9
• 3-Methyl-5-nitrobenzodisoxazole

• Inchi： 1S/C8H6N2O3/c1-5-7-4-6(10(11)12)2-3-8(7)13-9-5/h2-4H,1H3
• InChI Key： PQLIRZDJBWDLOU-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.85000
• LogP: 2.56760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles